2-({3-cyclopropyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,5-difluorophenyl)acetamide

• IUPAC Name: 2-[(3-cyclopropyl-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2,5-difluorophenyl)acetamide
• InChI: InChI=1S/C23H18F2N4O2S/c24-14-6-9-17(25)18(10-14)27-19(30)12-32-23-28-20-16(13-4-2-1-3-5-13)11-26-21(20)22(31)29(23)15-7-8-15/h1-6,9-11,15,26H,7-8,12H2,(H,27,30)
• InChI Key: HGFCKCIQRKQCGC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=O)C3=C(C(=CN3)C4=CC=CC=C4)N=C2SCC(=O)NC5=C(C=CC(=C5)F)F
• Molecular Formula: C23H18F2N4O2S
• Molecular Weight: 452.5 g/mol

Description

2-({3-cyclopropyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,5-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C23H18F2N4O2S and its molecular weight is 452.5 g/mol. The purity is usually 95%.
The exact mass of the compound 2-({3-cyclopropyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,5-difluorophenyl)acetamide is 452.11185333 g/mol and the complexity rating of the compound is 758. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-({3-cyclopropyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,5-difluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-({3-cyclopropyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,5-difluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Catalytic Protodeboronation for Alkene Hydromethylation

Background: Pinacol boronic esters serve as valuable building blocks in organic synthesis. While functionalizing deboronation of alkyl boronic esters is well-established, protodeboronation remains less explored.

Application: Researchers have recently reported a catalytic protodeboronation method for 1°, 2°, and 3° alkyl boronic esters using a radical approach. . The method has been successfully applied to methoxy-protected (−)-Δ8-THC and cholesterol. Additionally, it played a crucial role in the formal total synthesis of δ-®-coniceine and indolizidine 209B.

Pd-Catalyzed Ortho C–H Arylation of Pyrrolo[2,3-d]pyrimidine Derivatives

Background: Direct C–H arylation represents an efficient strategy for functionalizing aromatic compounds. However, achieving selective ortho C–H arylation in pyrrolo[2,3-d]pyrimidine derivatives has been challenging.

Application: Researchers have developed the first Pd-catalyzed one-pot direct ortho C–H arylation of pyrrolo[2,3-d]pyrimidine derivatives. .

Biosynthesis of Cyclopropane in Natural Products

Background: Cyclopropane-containing natural products exhibit intriguing biological activities. Understanding their biosynthesis is essential for drug discovery and chemical biology.

Application: Recent scientific literature summarizes cyclopropane biosynthesis over the last two decades. Enzymatic cyclopropanations can be grouped into two major pathways based on whether they involve an exogenous C1 unit from S-adenosylmethionine (SAM). .